1-Fluoro-7-methoxynaphthalene
Overview
Description
1-Fluoro-7-methoxynaphthalene is a chemical compound with the molecular formula C11H9FO . It has an average mass of 176.187 Da and a mono-isotopic mass of 176.063736 Da . This compound is used in laboratory chemicals and in the manufacture of chemical compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Fluoro-7-methoxynaphthalene are not explicitly detailed in the available resources .
Scientific Research Applications
Fluorescence Probes
Naphthalene derivatives, such as 1-Fluoro-7-methoxynaphthalene, are efficient fluorescence probes for detecting and imaging purposes . They exhibit unique photophysical and chemical properties, making them the most studied group of organic compounds .
Sensing and Selectivity Properties
Due to their hydrophobic nature, naphthalene-based fluorescence probes exhibit excellent sensing and selectivity properties towards anions and cations . They are also used as a part of target biomolecules .
Organic Electronic Appliances
Naphthalene derivatives are considered excellent candidates for the construction of organic electronic appliances . The introduction of a naphthalene moiety in a conjugated probe system improves photostability .
Photostability
Naphthalene derivatives have high quantum yield and excellent photostability . This makes them useful for a variety of applications .
Fluorescence Spectroscopy
Naphthalene derivatives are investigated for their photophysical properties using techniques such as UV visible spectroscopy and fluorescence spectroscopy .
Absorption Spectra
The introduction of silyl groups at certain positions of the naphthalene chromophore/fluorophore causes shifts of the absorption maxima to longer wavelengths and increases in fluorescence intensities .
Drug Resources
Naphthalene derivatives are extensive drug resources . They are used as wetting agents, surfactants, and insecticides .
Chemical Biology
Fluorescent compounds, such as naphthalene derivatives, have a wide scope as photoelectric material, multipurpose dyes, and in chemical biology . They emit fluorescence when stimulated by light .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-fluoro-7-methoxynaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FO/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDDMVOEGYUUGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CC=C2F)C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456872 |
Source
|
| Record name | 1-fluoro-7-methoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluoro-7-methoxynaphthalene | |
CAS RN |
13791-03-2 |
Source
|
| Record name | 1-fluoro-7-methoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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